N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C18H17N3O5S/c1-11-17(12(2)26-19-11)27(23,24)20-14-6-5-13-7-8-21(15(13)10-14)18(22)16-4-3-9-25-16/h3-6,9-10,20H,7-8H2,1-2H3
• InChI Key: APFIIRYVWBJDAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2=CC3=C(CCN3C(=O)C4=CC=CO4)C=C2
• Molecular Formula: C18H17N3O5S
• Molecular Weight: 387.4 g/mol

Description

N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide, also known as FIIN-4, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. FIIN-4 is a kinase inhibitor that targets the fibroblast growth factor receptor (FGFR) family of proteins. FGFRs are involved in a variety of cellular processes, including cell growth, differentiation, and survival. Aberrant activation of FGFRs has been implicated in the development and progression of various types of cancer, making them attractive targets for cancer therapy.

Mechanism of Action

N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide works by binding to the ATP-binding pocket of FGFRs, preventing the activation of downstream signaling pathways that promote cell growth and survival. By inhibiting FGFR activity, N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide induces cell death in cancer cells and prevents their proliferation.
Biochemical and Physiological Effects
N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide has been shown to have minimal off-target effects, making it a selective inhibitor of FGFRs. In addition to its anti-cancer effects, N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide has also been shown to have potential therapeutic applications in other diseases, such as pulmonary arterial hypertension and liver fibrosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide in scientific research is its high specificity and potency for FGFRs. This makes it an ideal tool for studying the role of FGFRs in cancer and other diseases. However, one limitation of using N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide. One area of interest is the development of novel N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide analogs with improved pharmacokinetic properties and efficacy. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide treatment. Finally, further studies are needed to determine the long-term safety and efficacy of N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide in humans, and to explore its potential applications in other diseases beyond cancer.

Synthesis Methods

The synthesis of N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide involves a multi-step process that begins with the preparation of the indole starting material. The indole is then reacted with furan-2-carboxylic acid to form the indole-furan intermediate. This intermediate is then coupled with the isoxazole and sulfonamide groups to form the final product, N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide. The synthesis of N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide has been extensively studied in preclinical models of cancer and has shown promising results. Studies have shown that N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide inhibits the growth of cancer cells in vitro and in vivo, and can sensitize cancer cells to chemotherapy and radiation therapy. N-(1-(furan-2-carbonyl)indolin-6-yl)-3,5-dimethylisoxazole-4-sulfonamide has also been shown to be effective in overcoming resistance to other FGFR inhibitors, making it a potential second-line therapy for patients who do not respond to first-line treatments.